Cas no 834918-74-0 (1,2-Benzenediol, 4-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]-)

• Product name: 1,2-Benzenediol, 4-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]-
• CAS No: 834918-74-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 669842
• PubChem ID: 54227215

1,2-Benzenediol, 4-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]-
• 4-[2-(2,4-dihydroxyphenyl)ethenyl]benzene-1,2-diol
• DTXSID90709898
• 834918-74-0

• Inchi： InChI=1S/C14H12O4/c15-11-5-4-10(13(17)8-11)3-1-9-2-6-12(16)14(18)7-9/h1-8,15-18H
• InChI Key： QGRSVVHNOXVSLO-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C=CC2=C(C=C(C=C2)O)O)O)O

Computed Properties

• Exact Mass: 244.07355886g/mol
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 80.9Ų
• XLogP3: 2.8